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Compound of Interest

Compound Name: 4-Chloro-4'-fluorobutyrophenone

Cat. No.: B134399

Essential Safety and Handling Guide for 4-
Chloro-4'-fluorobutyrophenone

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols and logistical information for the handling and
disposal of 4-Chloro-4'-fluorobutyrophenone (CAS No. 3874-54-2). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

4-Chloro-4'-fluorobutyrophenone is a halogenated organic compound that poses moderate
health risks upon exposure.[1] It is classified as an irritant and may cause harm if not handled
with appropriate protective measures.[2][3][4]
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[2][4][5]
o Causes serious eye irritation.
Eye Irritation H319
[21[41[5]
) o May cause an allergic skin
Skin Sensitization H317 )
reaction.[5]
_ o May cause respiratory
Respiratory Irritation H335 o
irritation.[2]
Acute Oral Toxicity - Harmful if swallowed.[3][4]
) ) . Toxic to aquatic life with long-
Aquatic Chronic Toxicity H411

lasting effects.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling 4-
Chloro-4'-fluorobutyrophenone. The following table outlines the recommended equipment for

various types of potential exposure.
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Exposure Route

Required PPE

Specifications and Best
Practices

Dermal (Skin) Contact

Chemical-resistant gloves, Lab

coat

Gloves: Nitrile rubber (min. 0.4
mm), chloroprene rubber (min.
0.5 mm), or butyl rubber (min.
0.7 mm) are suitable.[6]
Always inspect gloves for
integrity before use and wash
hands thoroughly after
handling.[2] Lab Coat: A long-
sleeved lab coat is required to
protect skin and personal
clothing.[7]

Ocular (Eye) Contact

Safety goggles or face shield

Eye Protection: Chemical
splash goggles are mandatory.
[2][7] A face shield should be
used in situations with a higher
risk of splashing.[2] An
eyewash station must be

readily accessible.[2][7]

Inhalation

Respiratory Protection

Respirator: Use in a well-
ventilated area, preferably a
chemical fume hood.[2][4] If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[2][8][9]

General Laboratory Attire

Closed-toe shoes, Long pants

Clothing should cover the legs,
and shoes must fully cover the
feet.[7]

Handling and Storage Procedures

Handling:
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Ensure the work area is well-ventilated; a chemical fume hood is strongly recommended.[2]

[4]

Avoid direct contact with skin and eyes.[2][5][10]

Do not breathe vapors or mist.[2][4]

Wash hands thoroughly after handling the compound.[2][4][10]
Storage:

» Store in a cool, dry, and well-ventilated area.[4][10][11]

o Keep the container tightly closed when not in use.[2][4][10][11]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]
[4][10]

Spill and Disposal Plan

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE as detailed above.

For small spills, absorb with an inert material (e.g., sand, vermiculite).[2][4]

Collect the absorbed material into a suitable, labeled container for hazardous waste.[2][4][5]

Ventilate the area of the spill.[2]

For large spills, contact your institution's environmental health and safety department
immediately.

Disposal:

o Dispose of 4-Chloro-4'-fluorobutyrophenone and any contaminated materials as
hazardous waste.[2][4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro4039fluorobutyrophenone.htm
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro4039fluorobutyrophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.benchchem.com/product/b134399?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Follow all local, state, and federal regulations for hazardous waste disposal.[2][4]
» Do not allow the chemical to enter drains or waterways.[4][5][10]

Operational Workflow Diagrams

The following diagrams illustrate the procedural flow for PPE selection and the subsequent
handling and disposal of 4-Chloro-4'-fluorobutyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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